Cas no 1220029-98-0 (2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride)

• Product Name: 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride
• CAS No: 1220029-98-0
• MF: C₁₅H₂₃Cl₂NO
• MW: 304.255222558975
• CID: 1073322
• PubChem ID: 56829847
• Update Time: 2025-05-20

2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride
• 2-(2-(4-Chloro-3-ethylphenoxy)ethyl)piperidinehydrochloride
• 2-(2-(4-Chloro-3-ethylphenoxy)ethyl)piperidine hydrochloride
• AKOS015846176
• 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidinehydrochloride
• 1220029-98-0
• 2-[2-(4-chloro-3-ethylphenoxy)ethyl]piperidine;hydrochloride

• MDL： MFCD13560192
• Inchi： 1S/C15H22ClNO.ClH/c1-2-12-11-14(6-7-15(12)16)18-10-8-13-5-3-4-9-17-13;/h6-7,11,13,17H,2-5,8-10H2,1H3;1H
• InChI Key： PNFCXDRRPRFIMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC)OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 303.1156697g/mol
• Monoisotopic Mass: 303.1156697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride

Comprehensive Overview of 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride (CAS No. 1220029-98-0)

2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride (CAS No. 1220029-98-0) is a specialized organic compound with a unique molecular structure combining a piperidine ring and a phenoxyethyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both chloro and ethyl substituents on the aromatic ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged, driven by their role in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in how 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride interacts with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. This aligns with the growing public interest in mental health solutions and neurodegenerative disease treatments, topics frequently searched in scientific databases and AI-driven platforms.

The compound’s hydrochloride salt form improves solubility, a key factor in drug formulation and bioavailability optimization. This property is especially relevant given the current focus on precision medicine and personalized therapeutics, where solubility and stability are paramount. Additionally, its agrochemical potential is being explored, as chlorinated phenoxy compounds are known for their herbicidal and pesticidal properties, addressing global concerns about sustainable agriculture and food security.

From a synthetic perspective, CAS No. 1220029-98-0 serves as a building block for more complex molecules. Its ethylphenoxy group allows for further functionalization, enabling chemists to design compounds with tailored properties. This adaptability is crucial in high-throughput screening and combinatorial chemistry, methodologies widely adopted in modern drug discovery pipelines. Searches for structure-activity relationships (SAR) and molecular docking often highlight the importance of such intermediates.

Environmental and safety profiles of 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride are also under scrutiny, reflecting broader societal trends toward green chemistry and eco-friendly synthesis. Regulatory agencies emphasize the need for low-toxicity intermediates, a topic frequently queried in patent literature and material safety data sheets (MSDS). Proper handling and storage protocols are essential to ensure compliance with international standards like REACH and OECD guidelines.

In conclusion, 2-[2-(4-Chloro-3-ethylphenoxy)ethyl]piperidine hydrochloride represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable asset in research laboratories worldwide, particularly in projects addressing global health challenges and industrial innovation. As scientific inquiries evolve, this compound is poised to remain a focal point in both academic and industrial settings.